Cas no 636-76-0 (3-Sulfamoylbenzoic acid)

• Product Name: 3-Sulfamoylbenzoic acid
• CAS No: 636-76-0
• MF: C₇H₇NO₄S
• MW: 201.199780702591
• MDL: MFCD01122318
• CID: 514768
• PubChem ID: 229352
• Update Time: 2025-04-19

3-Sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Sulfamoylbenzoic acid
• 3-SULFAMOYL-BENZOIC ACID
• Benzoic acid,3-(aminosulfonyl)-
• 3-carboxybenzenesulfonamide
• 3-Sulfamoyl-benzoesaeure
• 3-Sulfamylbenzoic acid
• m-Sulfamid-benzoesaeure
• NSC 22977
• NSC 85501
• m-Sulfamidobenzoic acid
• 3-(AMINOSULFONYL)BENZOIC ACID
• Benzoic acid, 3-(aminosulfonyl)-
• PubChem20089
• 5-sulfamoylbenzoic acid
• 3-sulfamoyl benzoic acid
• 3-aminosulfonylbenzoic acid
• Oprea1_821371
• Oprea1_305422
• NAETXYOXMDYNLE-UHFFFAOYSA-N
• HMS1684J11
• NSC22977
• BBL01
• CHEMBL1213567
• CS-W000555
• NCGC00331546-01
• ALBB-023194
• STK982007
• SY003084
• 636-76-0
• J-513105
• benzoic acid, 3-sulfamoyl-
• SB77720
• BBL013165
• DB-008335
• AKOS000143618
• AB01326358-02
• 3-sulfamoylbenzoate
• 3-sulfamoyl-benzoic acid, AldrichCPR
• GS-4362
• MFCD01122318
• DTXSID50281766
• SCHEMBL67270
• NSC-22977
• Z53021522
• EN300-04520
• 3-sulfamoylbenzoicacid

• MDL： MFCD01122318
• Inchi： 1S/C7H7NO4S/c8-13(11,12)6-3-1-2-5(4-6)7(9)10/h1-4H,(H,9,10)(H2,8,11,12)
• InChI Key： NAETXYOXMDYNLE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 201.01000
• Monoisotopic Mass: 201.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 106

Experimental Properties

• Density: 1.536±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 251-252 ºC
• Boiling Point: 476.1°C at 760 mmHg
• Flash Point: 241.7℃
• Solubility: Slightly soluble (6.2 g/l) (25 º C),
• PSA: 105.84000
• LogP: 1.81330

3-Sulfamoylbenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36
• Safety Instruction： 26-24/25-22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature